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Compound of Interest

Compound Name: Glycidyl oleate, (S)-

Cat. No.: B15186654

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The available toxicological data for (S)-Glycidyl oleate is limited. The primary
toxicological concern associated with glycidyl esters, including (S)-Glycidyl oleate, stems from
their potential to hydrolyze in vivo to glycidol. Glycidol is classified by the International Agency
for Research on Cancer (IARC) as a Group 2A carcinogen, meaning it is "probably
carcinogenic to humans." Therefore, this guide provides the available data on (S)-Glycidyl
oleate and supplements it with a comprehensive overview of the toxicological profile of glycidol
as a surrogate for risk assessment.

Executive Summary

(S)-Glycidyl oleate is an ester of oleic acid and glycidol. While direct toxicological studies on
(S)-Glycidyl oleate are scarce, the available information indicates potential for skin, eye, and
respiratory irritation. The International Agency for Research on Cancer (IARC) has classified
glycidyl oleate as a Group 3 carcinogen, "not classifiable as to its carcinogenicity to humans,”
due to insufficient evidence.[1][2] HoweVer, the toxicological profile of (S)-Glycidyl oleate is
largely inferred from its hydrolysis product, glycidol. Glycidol is a well-documented genotoxic
and carcinogenic compound, raising significant health concerns. This technical guide
summarizes the available toxicological data for (S)-Glycidyl oleate and provides a detailed
profile of glycidol to support informed risk assessment and guide future research.

Physicochemical Properties of (S)-Glycidyl Oleate
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Property Value

Chemical Formula C21H3803

Molecular Weight 338.5 g/mol

CAS Number 5431-33-4

Appearance Not specified in available literature
Solubility Not specified in available literature

Toxicological Data for (S)-Glycidyl Oleate
Acute Toxicity

Limited acute toxicity data is available for glycidyl oleate.

Species Route Endpoint Value Reference
Rat Oral LD50 3520 mg/kg [3]
Rabbit Dermal LD50 8 g/kg [3]

Irritation and Sensitization

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), glycidyl oleate is classified as:

» Skin Irritation (Category 2): Causes skin irritation.[2]
o Eye Irritation (Category 2): Causes serious eye irritation.[2]

» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[2]

One safety data sheet suggests it is not a sensitizing agent.[4]

Genotoxicity
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Direct genotoxicity studies on (S)-Glycidyl oleate are not readily available. However, a study on
a structurally similar compound, glycidyl linoleate, showed positive results in a bacterial reverse
mutation test (Ames test). This positive result was attributed to the release of glycidol. In the
same study, glycidyl linoleate was negative in an in vitro chromosomal aberration test and an in
vivo bone marrow micronucleus test.

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified glycidyl oleate in
Group 3: Not classifiable as to its carcinogenicity to humans.[1][2] This classification is based
on a limited study in mice that showed a low incidence of local sarcomas after subcutaneous
injection, which was deemed insufficient for a comprehensive evaluation.[1] No human
carcinogenicity data were available to the IARC Working Group.[1]

The Toxicological Profile of Glycidol (Hydrolysis
Product)

The primary toxicological concern for (S)-Glycidyl oleate is its hydrolysis to glycidol. Glycidol is
a reactive epoxide that is known to be genotoxic and carcinogenic.

~Ivcidol: | Chroni .

Value/Observa

Species Route Duration Endpoint .
tions
Rat Oral Acute LD50 Not specified
< 25 mg/kg/day
Rat Oral 28-day NOAEL o
(neurotoxicity)
Increased
] o incidence of
Rat, Mouse Oral 2 years Carcinogenicity
tumors at
multiple sites

Glycidol: Reproductive and Developmental Toxicity
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Studies in rats have indicated that glycidol can cause reproductive toxicity, including reduced
sperm count.

Glycidol: Genotoxicity

Glycidol is a direct-acting genotoxic agent. Its epoxide ring can react with DNA, forming
adducts and leading to mutations. It has shown positive results in a wide range of in vitro and in
Vivo genotoxicity assays.

Glycidol: Carcinogenicity

IARC has classified glycidol as Group 2A: Probably carcinogenic to humans. This is based on
sufficient evidence of carcinogenicity in experimental animals. Oral administration of glycidol to
rats and mice has been shown to induce tumors in various organs.

Experimental Protocols

Detailed experimental protocols for the toxicological studies on (S)-Glycidyl oleate are not
available in the public domain. The cited LD50 values are likely to have been determined using
standard protocols such as the OECD Test Guideline 401 (Acute Oral Toxicity) and 402 (Acute
Dermal Toxicity). A general workflow for such a study is presented below.

For glycidol, detailed experimental protocols can be found in the reports from the National
Toxicology Program (NTP) and the IARC Monographs.

Mechanistic Insights and Signaling Pathways

The primary mechanism of toxicity for (S)-Glycidyl oleate is believed to be its conversion to
glycidol.

(S)-Glycidyl Oleate '(“e"g'J"Obwi‘:)g’s'{fs')s Glycidol | RSN NN |—>| DNA Adducts |—>
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Caption: Metabolic activation of (S)-Glycidyl Oleate to the ultimate carcinogen, glycidol.
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The genotoxicity of glycidol is initiated by the nucleophilic attack of DNA bases on the
electrophilic carbon atoms of the epoxide ring. This covalent binding leads to the formation of
DNA adducts, which, if not repaired, can lead to mutations during DNA replication and

ultimately contribute to the initiation of cancer.

Experimental Workflow Example

The following diagram illustrates a generalized workflow for an in vivo toxicity study, which
would be applicable for assessing the toxicity of a substance like (S)-Glycidyl oleate.
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Caption: Generalized workflow for an in vivo toxicity study.
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Conclusion and Future Directions

The toxicological profile of (S)-Glycidyl oleate is currently incomplete, with a significant reliance
on data from its hydrolysis product, glycidol. While classified as a skin, eye, and respiratory
irritant, its carcinogenic potential remains unclassifiable by IARC due to limited data. However,
the known carcinogenicity and genotoxicity of glycidol warrant a cautious approach to the
handling and use of (S)-Glycidyl oleate.

Future research should focus on:

» Conducting comprehensive toxicological studies directly on (S)-Glycidyl oleate to fill the
existing data gaps.

 Investigating the in vivo hydrolysis rate of (S)-Glycidyl oleate to better quantify the internal
exposure to glycidol.

» Elucidating the specific signaling pathways affected by (S)-Glycidyl oleate and its
metabolites.

A more complete understanding of the toxicological profile of (S)-Glycidyl oleate is crucial for
accurate risk assessment and ensuring the safety of researchers, scientists, and drug
development professionals who may come into contact with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186654#toxicological-profile-of-s-glycidyl-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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